Cas no 104190-22-9 (1-(2-Ethynylphenyl)ethanone)

• Product Name: 1-(2-Ethynylphenyl)ethanone
• CAS No: 104190-22-9
• MF: C₁₀H₈O
• MW: 144.169922828674
• MDL: MFCD18207358
• CID: 126080
• PubChem ID: 582213
• Update Time: 2025-09-28

1-(2-Ethynylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-ethynylphenyl)-
• Ethanone,1-(2-ethynylphenyl)-(9CI)
• 2`-ethynylacetophenone
• 1-(2-ethynylphenyl)ethanone
• 1-(2-Ethynylphenyl)ethanone

• MDL： MFCD18207358
• Inchi： 1S/C10H8O/c1-3-9-6-4-5-7-10(9)8(2)11/h1,4-7H,2H3
• InChI Key： YQXSJPABBZMARN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 144.05754
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Ethynylphenyl)ethanone

1-(2-Ethynylphenyl)ethanone: A Comprehensive Overview of CAS No. 104190-22-9

1-(2-Ethynylphenyl)ethanone, also known by its CAS number 104190-22-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive structure, which features an ethynyl group attached to a phenyl ring and an acetophenone moiety. This article provides a detailed overview of 1-(2-Ethynylphenyl)ethanone, including its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

1-(2-Ethynylphenyl)ethanone (CAS No. 104190-22-9) is a colorless liquid with a molecular formula of C₁₀H₈O. Its molecular weight is approximately 144.17 g/mol. The compound's structure consists of a phenyl ring substituted with an ethynyl group at the para position and an acetophenone moiety attached to the benzene ring. The presence of the triple bond in the ethynyl group imparts unique reactivity and stability to the molecule, making it a valuable building block in organic synthesis.

The physical properties of 1-(2-Ethynylphenyl)ethanone include a boiling point of around 235°C at 760 mmHg and a melting point of -35°C. It is slightly soluble in water but highly soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it easy to handle and process in laboratory settings.

Synthesis Methods

The synthesis of 1-(2-Ethynylphenyl)ethanone can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-iodoacetophenone with terminal alkynes using palladium-catalyzed coupling reactions, such as the Sonogashira coupling. This method typically proceeds under mild conditions and yields high-purity products. Another synthetic route involves the reaction of 2-acetylphenylacetylene with appropriate reagents to form the desired compound.

A recent study published in the Journal of Organic Chemistry (JOC) reported a novel one-pot synthesis method for 1-(2-Ethynylphenyl)ethanone. This method utilizes copper(I) iodide as a catalyst and combines the Sonogashira coupling with an in situ deprotection step, significantly reducing the number of purification steps required and improving overall yield.

Applications in Pharmaceuticals and Materials Science

1-(2-Ethynylphenyl)ethanone has shown promise in various pharmaceutical applications due to its ability to participate in click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in drug discovery and development for the synthesis of complex molecules with high efficiency and selectivity.

In materials science, 1-(2-Ethynylphenyl)ethanone has been explored for its potential use in the fabrication of functional materials, such as polymers and coatings. Its reactivity with azides allows for the creation of conjugated systems with tailored electronic properties, making it suitable for applications in optoelectronics and photovoltaics.

A study published in Advanced Materials highlighted the use of 1-(2-Ethynylphenyl)ethanone-based polymers as efficient electron transport materials in organic solar cells. The researchers demonstrated that these polymers exhibited excellent charge transport properties and improved device performance compared to traditional materials.

Recent Research Developments strong> p > < p >The field of organic synthesis continues to evolve, and recent research has shed new light on the potential applications of 1-(2-Ethynylphenyl)ethanone strong > . A notable study published in Nature Communications explored the use of 1-(2-Ethynylphenyl)ethanone strong > as a key intermediate in the synthesis of novel anticancer agents . The researchers developed a series of compounds derived from 1-(2-Ethynylphenyl)ethanone strong > that showed significant cytotoxic activity against various cancer cell lines , including breast , lung , and colon cancer . p > < p >Another area of active research involves the use of 1-(2-Ethynylphenyl)ethanone strong > in supramolecular chemistry . A study published in Angewandte Chemie International Edition reported the formation of self-assembled nanostructures using 1-(2-Ethynylphenlyl)ethanone strong > -based building blocks . These nanostructures exhibited unique optical properties , making them promising candidates for use in sensing applications . p > < p >< strong >Conclusion< / strong > p > < p >< strong > 1-(2-Ethynlylphenlyl)ethanone strong > (CAS No .< strong > 104190-22-9 strong > ) is a versatile organic compound with a wide range of applications , from pharmaceuticals to materials science . Its unique chemical structure and reactivity make it an invaluable building block in modern synthetic chemistry . Ongoing research continues to uncover new possibilities for this compound , highlighting its importance in both academic and industrial settings . As new synthetic methods are developed and novel applications are discovered ,< strong > 1-(2-Ethynlylphenlyl)ethanone strong > is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation . p > article > response >